Cas no 1227045-31-9 (ethyl (3S)-3-amino-3-(naphthalen-1-yl)propanoate)

• Product Name: ethyl (3S)-3-amino-3-(naphthalen-1-yl)propanoate
• CAS No: 1227045-31-9
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6169484
• PubChem ID: 7046989
• Update Time: 2025-06-14

ethyl (3S)-3-amino-3-(naphthalen-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (3S)-3-amino-3-(naphthalen-1-yl)propanoate
• (S)-3-Amino-3-(1-naphthyl)propionic acid ethyl ester
• 1227045-31-9
• EN300-14398414

• Inchi： 1S/C15H17NO2/c1-2-18-15(17)10-14(16)13-9-5-7-11-6-3-4-8-12(11)13/h3-9,14H,2,10,16H2,1H3/t14-/m0/s1
• InChI Key： YOQPDEDCVQCATH-AWEZNQCLSA-N
• SMILES： O(CC)C(C[C@@H](C1C=CC=C2C=CC=CC=12)N)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (3S)-3-amino-3-(naphthalen-1-yl)propanoate

Comprehensive Overview of Ethyl (3S)-3-amino-3-(naphthalen-1-yl)propanoate (CAS No. 1227045-31-9)

Ethyl (3S)-3-amino-3-(naphthalen-1-yl)propanoate, identified by its CAS number 1227045-31-9, is a chiral compound of significant interest in pharmaceutical and synthetic chemistry. This ester derivative, featuring a naphthalene moiety and an amino group, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its stereospecific (3S) configuration enhances its value in asymmetric synthesis, particularly in the development of enantiomerically pure drugs. Researchers and industries prioritize this compound for its versatility in constructing complex molecular architectures.

The growing demand for chiral building blocks like ethyl (3S)-3-amino-3-(naphthalen-1-yl)propanoate aligns with trends in precision medicine and green chemistry. Recent studies highlight its role in optimizing drug efficacy while minimizing side effects—a critical focus in personalized therapeutics. Searches for "CAS 1227045-31-9 applications" or "naphthalene-based amino esters" reflect user interest in its synthetic pathways and industrial scalability. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity and stereochemical integrity.

From an SEO perspective, queries like "how to synthesize ethyl (3S)-3-amino-3-(naphthalen-1-yl)propanoate" or "suppliers of CAS 1227045-31-9" indicate commercial and academic demand. The compound’s stability under mild conditions makes it suitable for large-scale production, addressing challenges in cost-effective manufacturing. Furthermore, its compatibility with microwave-assisted reactions and flow chemistry positions it as a forward-looking solution for sustainable synthesis.

In drug discovery, ethyl (3S)-3-amino-3-(naphthalen-1-yl)propanoate serves as a precursor for neurologically active compounds, resonating with trending topics like neurodegenerative disease research. Its naphthalene core contributes to π-π stacking interactions, enhancing binding affinity in target proteins. This property is frequently explored in forums discussing "small molecule drug design" or "fragment-based lead discovery," underscoring its relevance in modern pharmacology.

Regulatory and safety profiles of CAS 1227045-31-9 are also frequently queried. While not classified as hazardous, proper handling protocols are emphasized in MSDS documentation. Environmental considerations, such as biodegradability and waste management, align with global ESG (Environmental, Social, and Governance) standards, making it a candidate for eco-friendly synthesis routes.

In summary, ethyl (3S)-3-amino-3-(naphthalen-1-yl)propanoate exemplifies the intersection of chiral chemistry and industrial applicability. Its multifaceted roles—from pharmaceutical intermediates to catalysis research—ensure its prominence in scientific literature and commercial databases. As innovation drives demand for high-purity specialty chemicals, this compound remains a cornerstone in advancing synthetic methodologies.